Cas no 18621-75-5 (But-2-ene-1,4-diyl diacetate)

• Product Name: But-2-ene-1,4-diyl diacetate
• CAS No: 18621-75-5
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00077968
• CID: 172521
• PubChem ID: 638131
• Update Time: 2025-06-25

But-2-ene-1,4-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• But-2-ene-1,4-diyl diacetate
• 2-BUTENE-1,4-DIOL DIACETATE
• 2-Buten-1,4-diol, diacetate
• 4-(Acetyloxy)-2-butenyl acetate
• 1,4-Diacetoxy-2-butene
• 1,4-Diacetoxybutene
• 2-Butenylene acetate
• 2-Butenylene diacetate
• Butene-1,4-diol diacetate
• 2-Butene-1,4-diol 1,4-diacetate
• 2-butene-1,4-dioldiacetate / 1,4-diacetoxy-2-butene
• 2-Butene-1,4-dioldiacetate
• trans-2-Butene-1,4-diol diacetate
• AKOS025310512
• [(E)-4-acetoxybut-2-enyl] acetate
• [(E)-4-acetyloxybut-2-enyl] acetate
• DS-18468
• 2-Butene-1,4-diol, diacetate
• O11705
• BAA57698
• (2E)-4-(Acetyloxy)-2-butenyl acetate
• (E)-but-2-ene-1,4-diyldiacetate
• A880671
• (E)-but-2-ene-1,4-diyl diacetate
• 1,4-Diacetoxy-trans-2-butene
• AKOS006228874
• 1576-98-3
• (2E)-4-(ACETYLOXY)BUT-2-EN-1-YL ACETATE
• CS-W022610
• 2-Butene-1,4-diol, 1,4-diacetate, (2E)-
• 18621-75-5
• TRANS-1,4-DIACETOXY-2-BUTENE
• SCHEMBL74779
• But-2-ene-1 pound not4-diyl diacetate

• MDL： MFCD00077968
• Inchi： 1S/C8H12O4/c1-7(9)11-5-3-4-6-12-8(2)10/h3-4H,5-6H2,1-2H3/b4-3+
• InChI Key： VZUAUHWZIKOMFC-ONEGZZNKSA-N
• SMILES： O(C(C)=O)C/C=C/COC(C)=O

Computed Properties

• Exact Mass: 172.073559
• Monoisotopic Mass: 172.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.068
• Boiling Point: 231 ºC
• Flash Point: 108 ºC
• Refractive Index: 1.4435
• PSA: 52.60000
• LogP: 0.66880

But-2-ene-1,4-diyl diacetate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on But-2-ene-1,4-diyl diacetate

Introduction to But-2-ene-1,4-diyl diacetate (CAS No. 18621-75-5)

But-2-ene-1,4-diyl diacetate, identified by its Chemical Abstracts Service (CAS) number 18621-75-5, is a significant compound in the realm of organic chemistry and industrial applications. This diester derivative of butadiene exhibits unique structural and functional properties that make it valuable in various synthetic pathways and material science research. The compound's molecular structure, featuring a conjugated diene backbone with acetyl groups at both ends, imparts distinct reactivity and stability characteristics that are explored in contemporary chemical research.

The synthesis of But-2-ene-1,4-diyl diacetate typically involves the esterification of butadiene or its derivatives using acetic anhydride under controlled conditions. This process highlights the compound's utility as a building block in organic synthesis, particularly in the production of polymers, fragrances, and pharmaceutical intermediates. Recent advancements in catalytic methods have improved the efficiency and selectivity of its synthesis, making it more accessible for industrial-scale applications.

In the field of polymer chemistry, But-2-ene-1,4-diyl diacetate serves as a precursor for high-performance resins and coatings. Its ability to undergo polymerization reactions while maintaining thermal stability has garnered interest in developing advanced materials for automotive and aerospace industries. Researchers have been investigating its potential in creating novel polyesters and polyamides with enhanced mechanical properties and environmental resistance.

Pharmaceutical applications of But-2-ene-1,4-diyl diacetate are also emerging as a promising area of study. The compound's structural motif is reminiscent of several bioactive molecules, suggesting its role as a scaffold for drug discovery. Recent studies have explored its derivatives as potential inhibitors of enzyme-catalyzed reactions relevant to metabolic disorders. The acetyl groups in its structure provide sites for further functionalization, enabling the design of molecules with tailored biological activities.

The chemical reactivity of But-2-ene-1,4-diyl diacetate is another focal point in modern research. Its conjugated system allows for participation in various electrochemical processes, making it a candidate for use in organic electronics and photovoltaic devices. Additionally, the compound's stability under different pH conditions has been studied for its potential application in biocatalysis and enzymatic reactions where controlled environments are required.

Industrial processes leveraging But-2-ene-1,4-diyl diacetate have seen significant improvements due to innovations in green chemistry principles. Efforts to minimize waste and energy consumption during its production have led to more sustainable methods. For instance, solvent-free reactions and microwave-assisted synthesis have been explored to enhance yield while reducing environmental impact. These developments align with global trends toward eco-friendly chemical manufacturing.

The analytical characterization of But-2-ene-1,4-diyl diacetate benefits from modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These tools provide detailed insights into its molecular structure and purity, which are crucial for ensuring consistent performance in downstream applications. Advanced computational methods like density functional theory (DFT) have also been employed to predict reaction outcomes and optimize synthetic routes.

In conclusion, But-2-ene-1,4-diyl diacetate (CAS No. 18621-75-5) represents a versatile compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in polymer science, pharmaceutical research, and material engineering. As scientific understanding progresses, new uses for this compound are likely to emerge, further solidifying its importance in modern chemistry.